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Compound of Interest

2-Amino-4-
Compound Name:
(ethylsulfanyl)butanamide

Cat. No.: B15276203

Get Quote

\ J

2-Amino-4-(ethylsulfanyl)butanamide is a chiral molecule featuring a butanamide backbone,
a primary amine at the alpha-position (C2), and a thioether linkage with an ethyl group at the
C4 position. Its structure immediately invites comparison with L-methionine and L-ethionine,
suggesting it may function as a mimic or antagonist in biological systems that utilize these
amino acids.

The primary structural difference is the replacement of the carboxylic acid group with a primary
amide. This modification is significant, as it removes a negative charge at physiological pH,
increases the potential for hydrogen bonding, and is likely to alter the molecule's cell
permeability and metabolic stability.

Predicted Physicochemical Data

The following table summarizes the predicted physicochemical properties for 2-Amino-4-
(ethylsulfanyl)butanamide. These values are computationally derived and await experimental
verification.
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Property Predicted Value

Significance in Drug
Development

Molecular Formula CeH14N20S

Defines the elemental

composition and exact mass.

Molecular Weight 162.25 g/mol

Influences diffusion rates and
molar concentration

calculations.

pKa (Predicted) ~8.5-9.5 (Amine)

Governs the ionization state at
physiological pH (7.4),
impacting receptor binding and

solubility.

logP (Predicted) ~05-1.5

Indicates lipophilicity, affecting
cell membrane permeability
and potential for oral

absorption.

Hydrogen Bond Donors 2 (Amine, Amide)

Potential for forming hydrogen

bonds with biological targets.

Hydrogen Bond Acceptors 2 (Oxygen, Nitrogen)

Potential for forming hydrogen

bonds with biological targets.

Part 2: A Proposed Research Workflow for

Synthesis and Characterization

A robust investigation begins with the chemical synthesis and rigorous characterization of the

target compound. The following workflow outlines a logical and self-validating approach.

Proposed Synthesis Route

The most direct synthetic route would involve the amidation of L-ethionine. To ensure

regioselectivity and prevent unwanted side reactions, protection of the alpha-amino group is a

critical first step. A tert-butyloxycarbonyl (Boc) group is a suitable choice due to its stability and

ease of removal under acidic conditions.
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Step 1: Protection

1. EDC/HOBt

Boc20, Base
L-Ethionine 2 Boc-L-Ethionine 2. NHd

Step 2: Amide Coupling

Tier 1: Foundational Assays

Cytotoxicity Screening
(e.g., MTT Assay)

OH . TFA or HCl in Dioxane 2-Amino-4-(ethylsulfanyl)
| A e A e < 4 =
Boc-Protected Amide F AR S

Metabolic Stability Assay
(Liver Microsomes)

Step 3: Deprotection

If cytotoxic

Tié

or 2: Mechanistic

Assays

C’est in Methionine-Depende

Cancer Cell Lines

@

[Enzyme Inhibition Assayg

(e.g., MATS)

If active

Tier 3: A
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(Metabolomic Profiling)

El'arget Identification Studies)
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predicted-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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